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Compound of Interest

Compound Name: Isomylamine Hydrochloride

Cat. No.: B10858515

Synonyms: Isopentylamine Hydrochloride, 3-Methylbutan-1-amine Hydrochloride,
Isopentylammonium Chloride

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties of isoamylamine hydrochloride. The content herein is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.
Isoamylamine hydrochloride is the salt of isoamylamine, a primary aliphatic amine. It serves as
a versatile building block in organic synthesis for creating a variety of compounds, including
pharmaceuticals and agrochemicals. This guide summarizes its core properties, details
experimental protocols for its synthesis and analysis, and explores its known biological
activities.

Chemical and Physical Properties

Isoamylamine hydrochloride is a white, crystalline solid. It is soluble in water and alcohol, and
also dissolves in chloroform. The compound is known to be an irritant to the skin and mucous
membranes.

The following table summarizes the key quantitative data for isoamylamine and its
hydrochloride salt.
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Property Value Source(s)
Isoamylamine Hydrochloride

Molecular Formula CsHisN-HCI

Molecular Weight 123.62 g/mol

Melting Point 215-217 °C (decomposes)

Solubility in Water 1gin0.5mL

Solubility in Chloroform 1gin20mL

Appearance

Crystalline solid

Isoamylamine (Free Base)

Molecular Formula CsHisN

Molecular Weight 87.16 g/mol

Boiling Point 95-97 °C

Density ~0.751 g/mL at 18-25 °C

Refractive Index

~1.408 at 20 °C

pKa

10.6 (at 25 °C)

Flash Point

18.3°C

Experimental Protocols

Several methods for the synthesis of the free base, isoamylamine, have been reported. These

methods can be adapted to produce the hydrochloride salt by subsequent treatment with

hydrochloric acid.

o From Isoamyl Halides: A common method involves the reaction of an isoamyl halide (e.g.,

isoamyl bromide or isoamyl chloride) with a source of ammonia. One specific protocol

describes the reaction of isoamyl chloride with sodamide in liquid ammonia.
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e Reduction of Isovaleronitrile: Isoamylamine can also be synthesized by the reduction of
isovaleronitrile (3-methylbutanenitrile). This can be achieved through catalytic hydrogenation
or by using metal hydride reducing agents.

« To cite this document: BenchChem. [An In-depth Technical Guide to Isoamylamine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858515#isomylamine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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